2-Fluoro-2-pyridin-2-ylpropanoic acid

• Molecular Formula: C8H8FNO2
• Molecular Weight: 169.15 g/mol
• IUPAC Name: 2-fluoro-2-pyridin-2-ylpropanoic acid
• InChI: InChI=1S/C8H8FNO2/c1-8(9,7(11)12)6-4-2-3-5-10-6/h2-5H,1H3,(H,11,12)
• InChI Key: ROJZXQCTBKAYCU-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=N1)(C(=O)O)F

Description

2-Fluoro-2-pyridin-2-ylpropanoic acid is a useful research compound. Its molecular formula is C8H8FNO2 and its molecular weight is 169.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 0.89 g (4.9 mmol) of methyl 2-fluoro-2-pyridin-2-ylpropanoate from Step A in 2 mL of anhydrous THF was added 1.3 g (9.7 mmol) of potassium trimethylsilanolate. The mixture was allowed to stir for 3 h at ambient temperature then quenched with 1 mL of trifluoroacetic acid. The volatiles were evaporated in vacuo and the resulting residue was purified by reverse phase HPLC (YMC Pack Pro C18, 100×20 mm I.D. column, 0-60% 0.1% trifluoroacetic acid in acetonitrile/0.1% trifluoroacetic acid in water gradient) to afford the title compound as a light yellow oil (785 mg, 95%). LC-MS: m/z (E/S) 170 (MH)+.